2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde

• IUPAC Name: 2-fluoro-6-pyrrolidin-1-ylpyridine-4-carbaldehyde
• InChI: InChI=1S/C10H11FN2O/c11-9-5-8(7-14)6-10(12-9)13-3-1-2-4-13/h5-7H,1-4H2
• InChI Key: QRFXSOBPZHNTNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=CC(=C2)C=O)F
• Molecular Formula: C10H11FN2O
• DSSTOX Substance ID: DTXSID70673563
• Molecular Weight: 194.21 g/mol
• CAS No.: 1228666-44-1

Description

2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde is a chemical compound with the empirical formula C10H11FN2O and a molecular weight of 194.21. It is a solid compound and is part of a collection of unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Fc1cc (C=O)cc (n1)N2CCCC2. The InChI representation is 1S/C10H11FN2O/c11-9-5-8 (7-14)6-10 (12-9)13-3-1-2-4-13/h5-7H,1-4H2. These representations provide a textual way to describe the structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid compound. Its empirical formula is C10H11FN2O and it has a molecular weight of 194.21. More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde has been used in various scientific research applications, including as a reagent in organic synthesis and as a biochemical probe for studying enzyme activities. This compound has been used as a reagent in organic synthesis for the synthesis of a wide range of organic compounds, including fluorinated compounds, heterocyclic compounds, and biologically active compounds. This compound has also been used as a biochemical probe for studying the activities of various enzymes, such as cytochrome P450 enzymes, and for studying the effects of various drugs on these enzymes.

Mechanism of Action

2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde acts as an inhibitor of cytochrome P450 enzymes, which are enzymes involved in the metabolism of drugs and other xenobiotics. This compound binds to the active site of the enzyme, preventing the enzyme from binding to its substrate and thus inhibiting its activity. This compound also binds to the active site of other enzymes, such as cytochrome P450 reductase, and inhibits their activity as well.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. This compound has also been shown to inhibit the activity of other enzymes, such as cytochrome P450 reductase, and to affect the expression of various genes involved in drug metabolism. This compound has also been shown to affect the activity of various transporters, such as the multidrug resistance-associated protein (MRP) family of transporters.

Advantages and Limitations for Lab Experiments

The use of 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde in lab experiments has several advantages. This compound is a relatively stable compound that can be stored for long periods of time without significant degradation. This compound is also relatively easy to synthesize, and it can be synthesized using a variety of methods. This compound is also relatively nontoxic, making it safe to use in lab experiments. However, this compound has some limitations. This compound is not soluble in water, making it difficult to use in aqueous solutions. This compound is also not very soluble in organic solvents, making it difficult to use in organic solutions.

Future Directions

There are a number of potential future directions for the use of 2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde in scientific research. This compound could be used as an inhibitor of cytochrome P450 enzymes in drug development, as a tool for studying the effects of drugs on various enzymes, as a tool for studying the effects of drugs on gene expression, and as a tool for studying the effects of drugs on transporters. This compound could also be used as a reagent in the synthesis of a wide range of organic compounds, including fluorinated compounds, heterocyclic compounds, and biologically active compounds. Finally, this compound could be used as a tool for studying the effects of environmental pollutants on various biochemical

Synthesis Methods

2-Fluoro-6-(pyrrolidin-1-yl)isonicotinaldehyde can be synthesized using a variety of methods, including the Mitsunobu reaction, the Suzuki-Miyaura reaction, and the Ullmann reaction. The Mitsunobu reaction is a nucleophilic substitution reaction that involves the use of a phosphine oxide and an alcohol as the reactants. The reaction is carried out in a polar solvent, such as dimethylformamide (DMF), and the product is a fluorinated isonicotinic acid derivative. The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling reaction that involves the use of a boronic acid and an aryl halide as the reactants. The reaction is carried out in a polar solvent, such as DMF, and the product is a fluorinated isonicotinic acid derivative. The Ullmann reaction is a copper-catalyzed cross-coupling reaction that involves the use of an aryl halide and an organometallic reagent as the reactants. The reaction is carried out in a polar solvent, such as DMF, and the product is a fluorinated isonicotinic acid derivative.